Cas no 1261465-52-4 (2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261465-52-4
• MF: C₁₂H₇F₃N₂O₃
• MW: 284.190793275833
• CID: 4986443
• Update Time: 2025-06-14

2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F3N2O3/c13-12(14,15)20-10-4-2-1-3-9(10)8-5-6-11(16-7-8)17(18)19/h1-7H
• InChI Key： JQJSECJEXRENTL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9

Additional information on 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261465-52-4)

2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261465-52-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the nitro and trifluoromethoxy groups, contribute to its reactivity and potential interactions with biological targets. Recent research has highlighted its role in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Studies have demonstrated that derivatives of 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine exhibit promising inhibitory activity against specific kinases, making them valuable candidates for further drug development.

One of the key findings from recent studies is the compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis. In vitro experiments have shown that 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine derivatives can effectively inhibit the activity of certain kinases, leading to reduced tumor growth in preclinical models. These results suggest that the compound could serve as a foundation for the development of targeted cancer therapies.

In addition to its potential in oncology, 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine has also been investigated for its applications in neurodegenerative diseases. Recent studies have explored its ability to cross the blood-brain barrier and interact with neuronal targets, offering new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases. The compound's pharmacokinetic properties, including its stability and bioavailability, are currently under investigation to optimize its therapeutic potential.

The synthesis and optimization of 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing these compounds, facilitating their use in large-scale drug discovery efforts. Researchers have employed various strategies, such as structure-activity relationship (SAR) studies, to identify the most promising derivatives for further development.

Despite the promising results, challenges remain in the development of 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine-based therapies. Issues such as off-target effects, toxicity, and drug resistance need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring these potential therapies to market.

In conclusion, 2-Nitro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261465-52-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and biological activities make it a valuable tool in drug discovery, with potential applications in oncology and neurodegenerative diseases. Continued research and development efforts are needed to fully realize its therapeutic potential and address the challenges associated with its use.